Cas no 1396856-73-7 (1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396856-73-7
• MF: C₂₄H₁₉ClN₆O
• MW: 442.90026307106
• CID: 6348357
• PubChem ID: 71793915
• Update Time: 2025-10-30

1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• AKOS024544373
• 1396856-73-7
• 1-(2-chlorophenyl)-N-[2-(1H-indol-3-yl)ethyl]-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• F6247-0736
• 1-(2-chlorophenyl)-N-[2-(1H-indol-3-yl)ethyl]-5-pyridin-2-yltriazole-4-carboxamide
• VU0541002-1
• 1-(2-chlorophenyl)-N-[2-(1H-indol-3-yl)ethyl]-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxamide
• N-(2-(1H-indol-3-yl)ethyl)-1-(2-chlorophenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C24H19ClN6O/c25-18-8-2-4-11-21(18)31-23(20-10-5-6-13-26-20)22(29-30-31)24(32)27-14-12-16-15-28-19-9-3-1-7-17(16)19/h1-11,13,15,28H,12,14H2,(H,27,32)
• InChI Key： RQKQFUBEYHEZTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C2C=CC=CN=2)=C(C(NCCC2=CNC3C=CC=CC2=3)=O)N=N1

Computed Properties

• Exact Mass: 442.1308869g/mol
• Monoisotopic Mass: 442.1308869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.5Ų

Additional information on 1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1396856-73-7)

The compound 1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1396856-73-7) is a structurally complex molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique combination of indole, pyridine, and triazole moieties makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of protein-protein interactions, a hot topic in modern pharmacology.

One of the key features of this compound is its 1,2,3-triazole core, which is known for its stability and versatility in drug design. The presence of a 2-chlorophenyl group enhances its binding affinity to certain biological targets, while the indole-3-ethyl side chain may contribute to its pharmacokinetic properties. The pyridin-2-yl substituent further diversifies its interaction capabilities, making it a valuable scaffold for further derivatization.

Recent studies have shown that compounds containing 1,2,3-triazole-4-carboxamide structures exhibit remarkable biological activities, including anti-inflammatory and antimicrobial effects. This has led to increased interest in CAS 1396856-73-7 as a potential lead compound for developing new therapeutic agents. The scientific community is particularly excited about its possible applications in addressing antibiotic resistance, a global health concern that dominates current medical research.

The synthesis of 1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide typically involves click chemistry approaches, which have revolutionized modern organic synthesis. This methodology allows for efficient construction of the triazole ring under mild conditions, making the production of this compound more accessible for research purposes. The growing popularity of click chemistry in pharmaceutical development has further boosted interest in this particular molecule.

From a drug discovery perspective, the structural complexity of CAS 1396856-73-7 presents both opportunities and challenges. The compound's relatively large molecular weight and multiple functional groups require careful consideration in formulation development. However, these same characteristics may contribute to its selectivity and potency as a potential therapeutic agent. Current research focuses on optimizing its physicochemical properties while maintaining its biological activity.

In the context of computational chemistry and AI-assisted drug design, molecules like 1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide serve as excellent case studies for testing new algorithms. The compound's diverse functional groups and three-dimensional structure make it ideal for evaluating molecular docking programs and quantitative structure-activity relationship (QSAR) models. This intersection of chemistry and computer science represents one of the most exciting frontiers in modern drug development.

The potential applications of CAS 1396856-73-7 extend beyond traditional pharmaceuticals. Researchers are investigating its use in materials science, particularly in the development of smart polymers and functional surfaces. The indole and pyridine components may contribute to novel electronic properties, while the triazole ring could serve as a versatile linker in supramolecular chemistry. These interdisciplinary applications demonstrate the compound's versatility and scientific value.

As the scientific community continues to explore the properties of 1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide, safety and environmental considerations remain paramount. While not classified as hazardous, proper handling procedures should always be followed in laboratory settings. The compound's stability under various conditions is currently under investigation, with preliminary results suggesting good thermal stability, an important factor for potential industrial applications.

The future research directions for CAS 1396856-73-7 include detailed structure-activity relationship studies, formulation optimization, and comprehensive biological evaluation. With the growing emphasis on personalized medicine and targeted therapies, compounds with such structural complexity are likely to play increasingly important roles in drug development pipelines. The integration of this molecule into combinatorial chemistry libraries may further accelerate the discovery of novel bioactive compounds.

In conclusion, 1-(2-chlorophenyl)-N-2-(1H-indol-3-yl)ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide represents an exciting area of research at the intersection of medicinal chemistry, materials science, and computational drug design. Its unique structural features and potential applications make it a compound worth watching in the coming years as research continues to uncover its full potential in various scientific and technological fields.